Cas no 2097899-55-1 (2-(4-Bromophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}ethan-1-one)

• Product Name: 2-(4-Bromophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}ethan-1-one
• CAS No: 2097899-55-1
• MF: C₁₅H₁₅BrN₄O
• MW: 347.209801912308
• CID: 5760284
• PubChem ID: 126853414
• Update Time: 2025-05-20

2-(4-Bromophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS040702688
• F6550-6719
• 2-(4-bromophenyl)-1-[3-(pyrimidin-4-ylamino)azetidin-1-yl]ethanone
• 2097899-55-1
• 2-(4-bromophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}ethan-1-one
• 2-(4-Bromophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}ethan-1-one

• Inchi： 1S/C15H15BrN4O/c16-12-3-1-11(2-4-12)7-15(21)20-8-13(9-20)19-14-5-6-17-10-18-14/h1-6,10,13H,7-9H2,(H,17,18,19)
• InChI Key： IYJDSGRQXLFQBI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(N1CC(C1)NC1C=CN=CN=1)=O

Computed Properties

• Exact Mass: 346.04292g/mol
• Monoisotopic Mass: 346.04292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-(4-Bromophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}ethan-1-one

2-(4-Bromophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}ethan-1-one: A Comprehensive Overview

The compound with CAS No. 2097899-55-1, commonly referred to as 2-(4-Bromophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}ethan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a bromophenyl group, a pyrimidine ring, and an azetidine moiety, all interconnected in a way that imparts unique chemical properties.

Structure and Synthesis: The molecule's structure is defined by the presence of a 4-bromophenyl group attached to a ketone moiety, which is further connected to an azetidine ring. The azetidine ring itself is substituted with a pyrimidin-4-yl amino group, creating a highly functionalized framework. The synthesis of this compound typically involves multi-step processes, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are invaluable for pharmacological studies.

Chemical Properties: The bromophenyl group contributes to the molecule's aromaticity and electronic properties, while the pyrimidine ring introduces heterocyclic characteristics that enhance its stability and reactivity. The azetidine moiety adds rigidity to the structure, which can influence the compound's solubility and bioavailability. These properties make the compound a versatile building block in organic synthesis.

Applications in Pharmacology: Recent studies have highlighted the potential of 2-(4-Bromophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}ethan-1-one as a lead compound in drug discovery. Its ability to modulate key biological targets, such as kinases and proteases, has been extensively investigated. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against certain oncogenic kinases, making it a promising candidate for anticancer therapy.

Materials Science: Beyond pharmacology, this compound has found applications in materials science. Its rigid structure and functional groups make it suitable for use as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Recent research has shown that derivatives of this compound can serve as efficient ligands for metal ions, leading to the formation of porous materials with applications in gas storage and catalysis.

Environmental Considerations: As with all synthetic compounds, understanding the environmental impact of 2-(4-Bromophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-one} is crucial. Studies have been conducted to assess its biodegradability and toxicity. Preliminary results suggest that while the compound is not inherently toxic at low concentrations, its persistence in aquatic environments requires further investigation.

Future Directions: The continued exploration of 2-(4-Bromophenyl)-1-{3-[(pyrimidin